Cas no 1505453-59-7 (BET bromodomain inhibitor)

• Product Name: BET bromodomain inhibitor
• CAS No: 1505453-59-7
• MF: C₂₄H₂₀ClN₅O₂
• MW: 445.900903701782
• CID: 3164640
• PubChem ID: 72203613
• Update Time: 2025-05-20

BET bromodomain inhibitor Chemical and Physical Properties

Names and Identifiers

• BET bromodomain
• BET bromodomain inhibitor
• HY-103036
• 4H-Isoxazolo[5,4-d][2]benzazepine-4-acetamide, 6-(4-chlorophenyl)-1-methyl-8-(1-methyl-1H-pyrazol-4-yl)-, (4S)-
• EX-A2280
• CHEMBL3787075
• (S)-2-(6-(4-CHLOROPHENYL)-1-METHYL-8-(1-METHYL-1H-PYRAZOL-4-YL)-4H-BENZO[C]ISOXAZOLO[4,5-E]AZEPIN-4-YL)ACETAMIDE
• CS-7803
• BDBM50158612
• SCHEMBL16738337
• 2-[(4S)-6-(4-chlorophenyl)-1-methyl-8-(1-methylpyrazol-4-yl)-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide
• BCP28262
• AKOS040744675
• MS-28036
• 1505453-59-7
• BET bromodomain inhibitor,cas 1505453-59-7

• Inchi： 1S/C24H20ClN5O2/c1-13-22-18-8-5-15(16-11-27-30(2)12-16)9-19(18)23(14-3-6-17(25)7-4-14)28-20(10-21(26)31)24(22)32-29-13/h3-9,11-12,20H,10H2,1-2H3,(H2,26,31)/t20-/m0/s1
• InChI Key： QFLGNZXBWIQDLQ-FQEVSTJZSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=C(C3C=NN(C)C=3)C=CC=2C2C(C)=NOC=2[C@H](CC(N)=O)N=1

Computed Properties

• Exact Mass: 445.1305526g/mol
• Monoisotopic Mass: 445.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.3Ų

BET bromodomain inhibitor Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on BET bromodomain inhibitor

Comprehensive Overview of BET Bromodomain Inhibitor (CAS No. 1505453-59-7): Mechanism, Applications, and Research Advances

The BET bromodomain inhibitor (CAS No. 1505453-59-7) represents a groundbreaking class of small-molecule compounds targeting the bromodomain and extra-terminal (BET) family of proteins. These proteins play a pivotal role in epigenetic regulation by recognizing acetylated lysine residues on histones, thereby modulating gene transcription. The BET inhibitor has garnered significant attention in oncology, immunology, and inflammatory disease research due to its ability to disrupt aberrant gene expression patterns linked to cancer progression and immune dysregulation.

Recent studies highlight the therapeutic potential of CAS No. 1505453-59-7 in targeting MYC-driven cancers, a hot topic in precision medicine. MYC, an oncogene frequently overexpressed in malignancies, is notoriously difficult to target directly. BET bromodomain inhibitors offer an innovative approach by indirectly suppressing MYC transcription, making them a focal point for drug development. Researchers are also exploring synergies between BET inhibitors and immune checkpoint blockers, addressing the growing demand for combination therapies in immuno-oncology.

Beyond oncology, 1505453-59-7 is being investigated for its role in inflammatory diseases such as rheumatoid arthritis and sepsis. The compound’s ability to modulate NF-κB signaling—a key pathway in inflammation—aligns with current trends in targeted anti-inflammatory therapies. This dual applicability in cancer and inflammation positions BET inhibitors as versatile tools for translational research.

From a structural perspective, CAS No. 1505453-59-7 features a unique pharmacophore designed to competitively bind to the acetyl-lysine recognition pocket of BET bromodomains. Its high selectivity for BRD4, a BET family member implicated in transcriptional elongation, has made it a preferred candidate for mechanistic studies. Computational modeling and cryo-EM (cryogenic electron microscopy) have further elucidated its binding kinetics, satisfying the scientific community’s interest in structure-based drug design.

The demand for BET bromodomain inhibitor research tools has surged, driven by the rise of epigenetic drug discovery. Frequently searched terms like "BET inhibitor clinical trials" and "BRD4 inhibitor mechanism" reflect this trend. Notably, 1505453-59-7 is often compared to first-generation inhibitors like JQ1, with researchers emphasizing its improved pharmacokinetic profile and reduced off-target effects—a critical consideration for drug safety optimization.

In summary, the BET bromodomain inhibitor (CAS No. 1505453-59-7) exemplifies the convergence of epigenetics and therapeutics. Its multifaceted applications, from oncology to immunomodulation, coupled with advances in structural biology, ensure its prominence in both academic and industrial research. As the field evolves, this compound will likely remain central to discussions on next-generation epigenetic therapies.